![molecular formula C12H12N4O3 B213811 N-benzyl-2-(4-nitro-1H-pyrazol-1-yl)acetamide](/img/structure/B213811.png)
N-benzyl-2-(4-nitro-1H-pyrazol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-2-(4-nitro-1H-pyrazol-1-yl)acetamide, also known as BZNA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BZNA belongs to the class of pyrazole derivatives and is synthesized using a specific method that involves the reaction of benzyl bromide with 4-nitro-1H-pyrazole in the presence of sodium hydride.
Mechanism of Action
The exact mechanism of action of N-benzyl-2-(4-nitro-1H-pyrazol-1-yl)acetamide is not yet fully understood. However, it is believed to exert its pharmacological effects by modulating the activity of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of inflammatory mediators. It has also been found to activate the adenosine monophosphate-activated protein kinase (AMPK) pathway, which plays a crucial role in cellular energy homeostasis.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the levels of inflammatory mediators such as prostaglandins and cytokines. This compound has also been shown to decrease the production of reactive oxygen species (ROS), which are known to contribute to the development of various diseases. Additionally, this compound has been found to induce apoptosis in cancer cells, thereby inhibiting their growth and proliferation.
Advantages and Limitations for Lab Experiments
N-benzyl-2-(4-nitro-1H-pyrazol-1-yl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize, and its purity can be confirmed using various analytical techniques. This compound also exhibits good stability under normal laboratory conditions. However, this compound has some limitations as well. It has low solubility in aqueous solutions, which can limit its use in certain experiments. Additionally, this compound has not yet been extensively studied in vivo, which limits its potential therapeutic applications.
Future Directions
There are several future directions for the study of N-benzyl-2-(4-nitro-1H-pyrazol-1-yl)acetamide. One area of research could focus on optimizing the synthesis method to improve the yield and purity of the compound. Another area of research could investigate the potential of this compound as a therapeutic agent for various diseases, including cancer, inflammation, and microbial infections. Additionally, further studies could be conducted to elucidate the exact mechanism of action of this compound and its potential side effects. Overall, this compound has significant potential as a therapeutic agent, and further research is needed to fully understand its pharmacological properties.
Synthesis Methods
The synthesis of N-benzyl-2-(4-nitro-1H-pyrazol-1-yl)acetamide involves the reaction of benzyl bromide with 4-nitro-1H-pyrazole in the presence of sodium hydride. The reaction takes place at room temperature, and the product is obtained after purification using column chromatography. The yield of this compound is typically around 70-80%, and the purity can be confirmed using various analytical techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
N-benzyl-2-(4-nitro-1H-pyrazol-1-yl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties. This compound has also been investigated for its anticancer activity, and it has been found to inhibit the growth of various cancer cell lines. Additionally, this compound has been shown to possess antimicrobial activity against various bacterial and fungal strains.
properties
Molecular Formula |
C12H12N4O3 |
---|---|
Molecular Weight |
260.25 g/mol |
IUPAC Name |
N-benzyl-2-(4-nitropyrazol-1-yl)acetamide |
InChI |
InChI=1S/C12H12N4O3/c17-12(13-6-10-4-2-1-3-5-10)9-15-8-11(7-14-15)16(18)19/h1-5,7-8H,6,9H2,(H,13,17) |
InChI Key |
RUIFSNLJFQVWPT-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CNC(=O)CN2C=C(C=N2)[N+](=O)[O-] |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)CN2C=C(C=N2)[N+](=O)[O-] |
solubility |
35.4 [ug/mL] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.